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Compound of Interest

Compound Name: Streptothricin E

Cat. No.: B1681147 Get Quote

Essential safety and logistical information for researchers, scientists, and drug development

professionals on the proper handling and disposal of Streptothricin E.

Streptothricin E is a potent antibiotic with significant research applications. However, its

handling requires strict adherence to safety protocols to mitigate risks to personnel and the

environment. This guide provides essential, step-by-step procedures for the safe operational

use and disposal of Streptothricin E, ensuring a secure laboratory environment.

Hazard Identification and Classification
Streptothricin E is classified with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed[1].

Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects[1].

Quantitative Toxicity Data
The toxicity of streptothricins is directly related to the length of their β-lysine chain.

Streptothricin E, with two β-lysine residues, is more toxic than Streptothricin F but less so

than derivatives with longer chains[2][3][4].
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Compound
Number of β-lysine
residues

LD50 in mice (mg/kg)

Streptothricin F 1 300[2][3]

Streptothricin E 2 26[2][3]

Streptothricin D 3 ~10[2][3]

Streptothricin C 4 ~10[2][3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial when handling Streptothricin E to prevent exposure

through inhalation, skin contact, or eye contact[1].

Eye Protection: Wear safety goggles with side-shields[1].

Hand Protection: Use protective gloves that are appropriate for handling chemicals[1].

Skin and Body Protection: Wear impervious clothing, such as a lab coat or coveralls, to

protect the skin[1][5][6].

Respiratory Protection: Use a suitable respirator, especially when handling the powdered

form where dust and aerosols can be generated. A full-face particle respirator (N100 or P3)

is recommended in situations with a risk of airborne exposure[1][7].

Operational Plan for Safe Handling
Adherence to a strict operational workflow is paramount for safety. This involves careful

planning from receipt of the compound to its final disposal.

Experimental Workflow for Safe Handling
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Preparation

Handling

Post-Experiment

Review Safety Data Sheet (SDS)

Assemble and inspect Personal Protective Equipment (PPE)

Prepare designated handling area (e.g., fume hood)

Weigh Streptothricin E powder in a ventilated enclosure

Begin work

Prepare solutions within a chemical fume hood

Conduct experiment following approved protocol

Decontaminate work surfaces

Experiment complete

Segregate and label waste for disposal

Properly remove and dispose of PPE

Thoroughly wash hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of Streptothricin E.
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Step-by-Step Handling Protocol
Preparation:

Thoroughly review the Safety Data Sheet (SDS) for Streptothricin E before handling[1].

Ensure all necessary PPE is available and in good condition[8][9][10].

Prepare a designated work area, preferably a chemical fume hood, to minimize inhalation

exposure[1]. Ensure an eye-wash station and safety shower are accessible[1].

Handling:

Avoid the formation of dust and aerosols when working with the powdered form[1].

Do not eat, drink, or smoke in the handling area[1].

Wash skin thoroughly after handling the compound[1].

Storage:

Keep the container tightly sealed in a cool, well-ventilated area[1].

Store the powdered form at -20°C and solutions at -80°C[1].

Protect from direct sunlight and sources of ignition[1].

Disposal Plan
Proper disposal is critical to prevent environmental contamination, given the high aquatic

toxicity of Streptothricin E.

Waste Disposal Workflow
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Waste Generation

Segregation & Collection

Final Disposal

Contaminated solid waste (e.g., pipette tips, gloves)

Collect in designated, labeled, and sealed waste containers

Contaminated liquid waste (e.g., unused solutions) Empty containers

Dispose of contents/container to an approved waste disposal plant

Follow institutional and local environmental regulations

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Streptothricin E waste.

Step-by-Step Disposal Protocol
Waste Segregation:

Collect all waste contaminated with Streptothricin E, including unused material,

contaminated lab supplies (e.g., pipette tips, tubes), and PPE, in a designated and clearly

labeled waste container.

Disposal:

Dispose of the waste through an approved waste disposal company[1]. Do not allow the

product to enter drains or the environment[1][7].

Follow all local, state, and federal regulations for hazardous waste disposal.
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Emergency Procedures
In case of accidental exposure, immediate action is crucial.

If Swallowed: Call a poison control center or doctor immediately if you feel unwell. Rinse the

mouth[1].

Eye Contact: Immediately flush eyes with large amounts of water, removing contact lenses if

present. Seek prompt medical attention[1].

Skin Contact: Rinse the skin thoroughly with plenty of water. Remove contaminated clothing

and shoes and seek medical advice[1].

Inhalation: Move the person to fresh air immediately[1].

Spills: Prevent further leakage if it is safe to do so. Do not let the product enter drains.

Collect the spillage[1][7]. For personal protection during cleanup, refer to the PPE section.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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